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Abstract
5-Acetoxymethyl-2-furancarboxylic acid (CAS 90345-66-7), a derivative of the versatile bio-

based platform chemical 5-hydroxymethylfurfural (HMF), stands as a compound of significant

interest in the fields of medicinal chemistry and materials science. This technical guide provides

a comprehensive overview of its chemical properties, synthesis, and analytical characterization.

In the absence of extensive direct biological data for the title compound, this guide explores the

well-documented biological activities and therapeutic potential of its immediate precursor, 5-

hydroxymethyl-2-furancarboxylic acid (HMFCA), offering a scientifically grounded perspective

on the potential applications of its acetoxy derivative as a prodrug or analog in drug discovery

and development.

Introduction: The Furan Scaffold in Modern
Chemistry
The furan ring is a privileged scaffold in medicinal chemistry, appearing in numerous natural

products and synthetic compounds with a wide array of biological activities.[1] As the scientific

community increasingly turns towards sustainable and bio-based chemical feedstocks, furan

derivatives sourced from renewable biomass are garnering substantial attention. 5-
Acetoxymethyl-2-furancarboxylic acid emerges from this landscape as a molecule with
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latent potential, bridging the gap between biorenewable starting materials and high-value

chemical entities. Its structural relationship to HMFCA, a known metabolite of HMF with

reported biological activities, positions it as a compelling candidate for further investigation.[2]

Physicochemical Properties
A clear understanding of the physicochemical properties of 5-Acetoxymethyl-2-
furancarboxylic acid is fundamental for its application in research and development. These

properties influence its solubility, stability, and suitability for various experimental conditions.

Property Value Source

CAS Number 90345-66-7 [3]

Molecular Formula C₈H₈O₅ [3]

Molecular Weight 184.15 g/mol [3]

Alternate Names

5-(Acetoxymethyl)-2-furoic

Acid; Acetyl Sumiki's Acid; 5-

(Hydroxymethyl)-2-furoic Acid

Acetate

[3]

Appearance White to off-white solid Commercially available data

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and dimethyl sulfoxide (DMSO)

General chemical knowledge

Synthesis and Purification
The synthesis of 5-Acetoxymethyl-2-furancarboxylic acid is primarily achieved through the

esterification of 5-hydroxymethyl-2-furancarboxylic acid (HMFCA). This straightforward

approach allows for the efficient production of the target compound from its readily available

precursor.

Synthetic Pathway: From HMFCA to 5-Acetoxymethyl-2-
furancarboxylic Acid
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The most common synthetic route involves the reaction of HMFCA with acetic anhydride, a

widely used acetylating agent. The reaction is typically carried out in the presence of a base,

such as pyridine or triethylamine, which acts as a catalyst and scavenges the acetic acid

byproduct.

5-Hydroxymethyl-2-furancarboxylic acid (HMFCA)

AcetylationAcetic Anhydride

Base (e.g., Pyridine) Catalyst

5-Acetoxymethyl-2-furancarboxylic acid

Click to download full resolution via product page

Caption: Synthetic scheme for the acetylation of HMFCA.

Experimental Protocol: A Representative Synthesis
The following protocol is a generalized procedure based on standard organic chemistry

principles for the synthesis of 5-Acetoxymethyl-2-furancarboxylic acid. Researchers should

adapt and optimize the conditions based on their specific laboratory settings and available

reagents.

Materials:

5-hydroxymethyl-2-furancarboxylic acid (HMFCA)

Acetic anhydride

Pyridine (or other suitable base)

Dichloromethane (or other suitable solvent)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b017060?utm_src=pdf-body-img
https://www.benchchem.com/product/b017060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrochloric acid (HCl), 1M solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (or sodium sulfate)

Rotary evaporator

Standard laboratory glassware

Procedure:

Dissolution: In a round-bottom flask, dissolve 5-hydroxymethyl-2-furancarboxylic acid in a

suitable volume of anhydrous dichloromethane.

Addition of Reagents: To the stirred solution, add pyridine followed by the dropwise addition

of acetic anhydride at room temperature.

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of

the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

Workup: Upon completion, dilute the reaction mixture with dichloromethane and wash

sequentially with 1M HCl, water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to yield pure

5-Acetoxymethyl-2-furancarboxylic acid.

Analytical Characterization
Thorough analytical characterization is essential to confirm the identity and purity of the

synthesized compound. A combination of spectroscopic techniques is typically employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. For 5-
Acetoxymethyl-2-furancarboxylic acid, both ¹H and ¹³C NMR are informative.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the furan

ring protons (typically in the aromatic region), the methylene protons of the acetoxymethyl

group, and the methyl protons of the acetate group. The carboxylic acid proton will appear as

a broad singlet at a downfield chemical shift.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbons of

the carboxylic acid and the ester, the carbons of the furan ring, the methylene carbon, and

the methyl carbon.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound. For 5-Acetoxymethyl-2-furancarboxylic acid, electron ionization (EI) or

electrospray ionization (ESI) can be used. The mass spectrum will show the molecular ion peak

(M⁺) and characteristic fragment ions resulting from the loss of neutral molecules such as

acetic acid or the carboxyl group.[4]

High-Performance Liquid Chromatography (HPLC)
HPLC is a crucial technique for assessing the purity of 5-Acetoxymethyl-2-furancarboxylic
acid and for its quantification in various matrices. A reversed-phase HPLC method is generally

suitable for this class of compounds.

A Typical HPLC Method Development Workflow:
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Caption: Workflow for developing and validating an HPLC method.
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A validated HPLC method should demonstrate specificity, linearity, accuracy, precision, and

robustness according to the International Council for Harmonisation (ICH) guidelines.[5][6]

Biological Activity and Therapeutic Potential:
Insights from HMFCA
While direct biological studies on 5-Acetoxymethyl-2-furancarboxylic acid are limited in the

public domain, the well-characterized biological profile of its precursor, HMFCA, provides a

strong rationale for its investigation in drug discovery programs. HMFCA is the primary

metabolite of HMF, a compound found in various food items and also produced during the

thermal processing of carbohydrates.[2]

Potential as a Prodrug
The acetylation of the hydroxymethyl group in HMFCA to form 5-Acetoxymethyl-2-
furancarboxylic acid can be viewed as a prodrug strategy. The ester linkage may be cleaved

in vivo by esterase enzymes to release the active parent compound, HMFCA. This approach

could potentially improve the pharmacokinetic properties of HMFCA, such as its absorption,

distribution, metabolism, and excretion (ADME) profile.

Known Biological Activities of HMFCA
HMFCA has been investigated for a range of biological activities, making it and its derivatives

attractive candidates for further research.

Anti-inflammatory and Immunomodulatory Effects: HMFCA has been reported to possess

anti-inflammatory properties. Its potential to modulate the immune response suggests

applications in inflammatory and autoimmune diseases.

Anticancer Potential: Some studies have suggested that HMFCA may exhibit antitumor

activity.[7] This warrants further investigation into its mechanism of action against various

cancer cell lines.

Other Reported Activities: HMFCA has also been explored for its role as a nematicide and

has been identified as a metabolite in various biological systems.[8]
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Future Perspectives and Applications
5-Acetoxymethyl-2-furancarboxylic acid represents a promising, yet underexplored,

molecule with potential applications in both medicinal chemistry and as a building block for

novel materials.

Drug Discovery: As a potential prodrug of HMFCA, it merits investigation in preclinical

models of inflammatory diseases and cancer. Structure-activity relationship (SAR) studies of

a series of ester derivatives of HMFCA could lead to the discovery of new therapeutic agents

with improved efficacy and pharmacokinetic profiles.

Biomaterials: Furan-based monomers are increasingly used in the synthesis of bio-derived

polymers. The carboxylic acid and ester functionalities of 5-Acetoxymethyl-2-
furancarboxylic acid make it a candidate for the development of novel polyesters and

polyamides with unique properties.

Conclusion
5-Acetoxymethyl-2-furancarboxylic acid is a readily accessible derivative of the bio-based

platform chemical HMFCA. While its own biological profile is yet to be fully elucidated, its

structural relationship to HMFCA suggests a promising avenue for research, particularly in the

context of prodrug design. This technical guide has provided a comprehensive overview of its

chemical properties, synthesis, and analytical characterization, laying a foundation for future

investigations into its potential applications in drug discovery and materials science. The

scientific community is encouraged to explore the untapped potential of this intriguing furan

derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Development and validation of an HPLC method to determine metabolites of 5-
hydroxymethylfurfural (5-HMF) - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b017060?utm_src=pdf-body
https://www.benchchem.com/product/b017060?utm_src=pdf-body
https://www.benchchem.com/product/b017060?utm_src=pdf-body
https://www.benchchem.com/product/b017060?utm_src=pdf-body
https://www.benchchem.com/product/b017060?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/22941583/
https://pubmed.ncbi.nlm.nih.gov/22941583/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 5-Hydroxymethyl-2-furancarboxylic acid | CAS#:6338-41-6 | Chemsrc [chemsrc.com]

3. scbt.com [scbt.com]

4. chem.libretexts.org [chem.libretexts.org]

5. chromatographyonline.com [chromatographyonline.com]

6. Management of validation of HPLC method for determination of acetylsalicylic acid
impurities in a new pharmaceutical pr… [ouci.dntb.gov.ua]

7. EP3257845A1 - Preparation of 2,5-furandicarboxylic acid by oxidation of 5-
(acetoxymethyl)furfural in the presence of a bromide, oxygen and a cobalt(ii) or cerium(iii)
catalyst - Google Patents [patents.google.com]

8. chemwhat.com [chemwhat.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to 5-Acetoxymethyl-2-
furancarboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017060#5-acetoxymethyl-2-furancarboxylic-acid-cas-
number-90345-66-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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